Cas no 872701-04-7 (4-(1H-1,2,3-triazol-5-yl)butanoic acid)

• Product Name: 4-(1H-1,2,3-triazol-5-yl)butanoic acid
• CAS No: 872701-04-7
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 1881657
• PubChem ID: 53959517
• Update Time: 2025-07-19

4-(1H-1,2,3-triazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-butanoic acid
• 4-(1H-1,2,3-triazol-5-yl)butanoic acid
• 1H-1,2,3-Triazole-4-butanoic acid (9CI)
• 4-(1H-1,2,3-Triazol-4-yl)butanoic acid

• Inchi： 1S/C6H9N3O2/c10-6(11)3-1-2-5-4-7-9-8-5/h4H,1-3H2,(H,10,11)(H,7,8,9)
• InChI Key： JJYUJRZNPOGWAM-UHFFFAOYSA-N
• SMILES： O=C(CCCC1NN=NC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(1H-1,2,3-triazol-5-yl)butanoic acid

Comprehensive Overview of 4-(1H-1,2,3-triazol-5-yl)butanoic acid (CAS No. 872701-04-7): Properties, Applications, and Industry Trends

4-(1H-1,2,3-triazol-5-yl)butanoic acid (CAS No. 872701-04-7) is a heterocyclic compound featuring a 1,2,3-triazole ring linked to a butanoic acid moiety. This unique structure endows it with versatile chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's triazole ring is known for its stability and ability to participate in hydrogen bonding, while the carboxylic acid group enhances its reactivity in synthetic applications. Researchers often explore its role as a building block for drug discovery, particularly in designing small-molecule inhibitors and bioconjugates.

In recent years, the demand for triazole derivatives like 4-(1H-1,2,3-triazol-5-yl)butanoic acid has surged due to their relevance in click chemistry and bioorthogonal reactions. These reactions are pivotal in labeling biomolecules, developing targeted therapies, and creating advanced polymers. A trending topic in scientific forums is how such compounds enable high-throughput screening for drug candidates, aligning with the growing interest in precision medicine. Users frequently search for "triazole-based drug design" or "CAS 872701-04-7 applications," reflecting its interdisciplinary appeal.

The synthesis of 4-(1H-1,2,3-triazol-5-yl)butanoic acid typically involves Cu-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method ensures high yield and selectivity, which is critical for industrial-scale production. Environmental concerns have also driven interest in greener synthetic routes, with researchers exploring catalyst-free or solvent-free conditions. Such innovations address the broader market demand for sustainable chemistry, a hot topic in both academic and industrial circles.

From a commercial perspective, CAS 872701-04-7 is often listed as a research chemical by suppliers catering to pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors like purity (>98%) and scale of procurement. SEO-optimized queries such as "buy 4-(1H-1,2,3-triazol-5-yl)butanoic acid" or "triazole carboxylic acid suppliers" highlight its niche market presence. Regulatory compliance, particularly regarding REACH and GMP standards, further shapes its supply chain dynamics.

Emerging studies suggest potential applications of 4-(1H-1,2,3-triazol-5-yl)butanoic acid in nanotechnology and drug delivery systems. For instance, its functional groups can be leveraged to modify nanoparticles for enhanced biocompatibility. This aligns with the rising popularity of searches like "triazole in nanomedicine" or "bioconjugation techniques 2024." Such interdisciplinary connections underscore the compound's future relevance in cutting-edge research.

In summary, 4-(1H-1,2,3-triazol-5-yl)butanoic acid (CAS No. 872701-04-7) bridges multiple scientific domains, from medicinal chemistry to materials engineering. Its adaptability to modern synthetic methodologies and alignment with sustainability trends position it as a compound of enduring interest. For researchers and industry professionals, staying updated on its evolving applications is key to leveraging its full potential.